Cas no 857415-55-5 (2-(methylthio)-6-phenethylpyrimidin-4(3H)-one)

• Product Name: 2-(methylthio)-6-phenethylpyrimidin-4(3H)-one
• CAS No: 857415-55-5
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 5729794
• PubChem ID: 137025503
• Update Time: 2025-10-25

2-(methylthio)-6-phenethylpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 857415-55-5
• AKOS026714349
• F1967-3499
• 2-(methylthio)-6-phenethylpyrimidin-4(3H)-one
• 2-methylsulfanyl-4-(2-phenylethyl)-1H-pyrimidin-6-one

• Inchi： 1S/C13H14N2OS/c1-17-13-14-11(9-12(16)15-13)8-7-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,14,15,16)
• InChI Key： UXYRUCUKXJUQJK-UHFFFAOYSA-N
• SMILES： S(C)C1NC(C=C(CCC2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 246.08268425g/mol
• Monoisotopic Mass: 246.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(methylthio)-6-phenethylpyrimidin-4(3H)-one

Comprehensive Overview of 2-(Methylthio)-6-phenethylpyrimidin-4(3H)-one (CAS No. 857415-55-5)

2-(Methylthio)-6-phenethylpyrimidin-4(3H)-one (CAS No. 857415-55-5) is a specialized organic compound belonging to the pyrimidinone class, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique methylthio group and a phenethyl substituent, contributing to its distinct chemical properties and potential applications. Researchers and industry professionals often search for terms like "pyrimidinone derivatives", "methylthio compounds", and "phenethyl-substituted heterocycles" to explore its relevance in drug discovery and material science.

The structural motif of 2-(Methylthio)-6-phenethylpyrimidin-4(3H)-one aligns with current trends in small-molecule therapeutics and bioactive heterocycles. Its CAS No. 857415-55-5 serves as a critical identifier for regulatory and procurement purposes. In recent years, queries such as "applications of pyrimidinones in medicine" and "synthesis of sulfur-containing heterocycles" have surged, reflecting growing interest in its potential. The compound’s methylthio group, in particular, is a focal point for studies on enzyme inhibition and metabolic stability.

From a synthetic chemistry perspective, 2-(Methylthio)-6-phenethylpyrimidin-4(3H)-one exemplifies the versatility of pyrimidine scaffolds in modern organic synthesis. Its phenethyl side chain enhances lipophilicity, a property often explored in central nervous system (CNS) drug design. Searches for "lipophilic pyrimidinones" and "CNS-penetrant molecules" highlight its relevance in neuroscience research. Additionally, the compound’s methylthio functionality is frequently discussed in forums on sulfur-based pharmacophores, a hot topic in fragment-based drug discovery.

The pharmacological potential of CAS No. 857415-55-5 is further underscored by its structural similarity to known kinase inhibitors and GPCR modulators. Recent publications have linked pyrimidinone derivatives to anti-inflammatory and anticancer activities, driving searches for "pyrimidinone mechanism of action" and "phenethyl group biological effects". Its methylthio moiety also resonates with trends in prodrug design, as sulfur-containing groups often improve bioavailability.

In agrochemical applications, 2-(Methylthio)-6-phenethylpyrimidin-4(3H)-one is studied for its potential as a plant growth regulator or pesticide intermediate. Keywords like "pyrimidinones in agriculture" and "sulfur heterocycles crop protection" reflect this niche interest. The compound’s phenethyl group may contribute to systemic uptake in plants, a feature sought after in sustainable farming solutions.

Analytical characterization of CAS No. 857415-55-5 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Researchers frequently search for "pyrimidinone spectral data" and "methylthio compound stability" to guide their work. The compound’s logP and pKa values are also critical for ADME predictions, aligning with the demand for computational chemistry tools in early-stage research.

In conclusion, 2-(Methylthio)-6-phenethylpyrimidin-4(3H)-one (CAS No. 857415-55-5) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its methylthio and phenethyl groups make it a valuable subject for studies on molecular interactions and structure-activity relationships. As interest in heterocyclic chemistry and small-molecule probes grows, this compound will likely remain a key focus for innovation.